Cas no 500898-29-3 (Butanedioic acid, octadecyl-, 1-tetradecyl ester)

• Product Name: Butanedioic acid, octadecyl-, 1-tetradecyl ester
• CAS No: 500898-29-3
• MF: C₃₆H₇₀O₄
• MW: 566.93861246109
• CID: 1546229
• Update Time: 2024-08-23

Butanedioic acid, octadecyl-, 1-tetradecyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, octadecyl-, 1-tetradecyl ester
• Butanedioic acid, 2-octadecyl-, 1-tetradecyl ester

• Inchi： 1S/C36H70O4/c1-3-5-7-9-11-13-15-17-18-19-20-21-23-25-27-29-31-34(33-35(37)38)36(39)40-32-30-28-26-24-22-16-14-12-10-8-6-4-2/h34H,3-33H2,1-2H3,(H,37,38)
• InChI Key： LWDXNZOXHGLTLW-UHFFFAOYSA-N
• SMILES： C(OCCCCCCCCCCCCCC)(=O)C(CCCCCCCCCCCCCCCCCC)CC(O)=O

Computed Properties

• Exact Mass: 565.51987

Experimental Properties

• Density: 0.912±0.06 g/cm3(Predicted)
• Boiling Point: 639.2±38.0 °C(Predicted)
• PSA: 66.43
• pka: 4.45±0.19(Predicted)